Cas no 2034344-61-9 (1-(4-phenylmethanesulfonylpiperidine-1-carbonyl)imidazolidin-2-one)

• Product Name: 1-(4-phenylmethanesulfonylpiperidine-1-carbonyl)imidazolidin-2-one
• CAS No: 2034344-61-9
• MF: C₁₆H₂₁N₃O₄S
• MW: 351.420642614365
• CID: 6546521
• PubChem ID: 121022768
• Update Time: 2025-11-03

1-(4-phenylmethanesulfonylpiperidine-1-carbonyl)imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-phenylmethanesulfonylpiperidine-1-carbonyl)imidazolidin-2-one
• 1-(4-(benzylsulfonyl)piperidine-1-carbonyl)imidazolidin-2-one
• 2034344-61-9
• 1-(4-benzylsulfonylpiperidine-1-carbonyl)imidazolidin-2-one
• F6561-5453
• AKOS026699350

• Inchi： 1S/C16H21N3O4S/c20-15-17-8-11-19(15)16(21)18-9-6-14(7-10-18)24(22,23)12-13-4-2-1-3-5-13/h1-5,14H,6-12H2,(H,17,20)
• InChI Key： WUVURXJNELDBSN-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(C1CCN(C(N2C(NCC2)=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 351.12527733g/mol
• Monoisotopic Mass: 351.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 95.2Ų

Additional information on 1-(4-phenylmethanesulfonylpiperidine-1-carbonyl)imidazolidin-2-one

Professional Introduction to Compound with CAS No. 2034344-61-9 and Product Name: 1-(4-phenylmethanesulfonylpiperidine-1-carbonyl)imidazolidin-2-one

The compound with the CAS number 2034344-61-9 and the product name 1-(4-phenylmethanesulfonylpiperidine-1-carbonyl)imidazolidin-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a piperidine moiety and an imidazolidinone ring system suggests a high degree of molecular complexity, which is often associated with enhanced binding affinity and selectivity in drug candidates.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The 1-(4-phenylmethanesulfonylpiperidine-1-carbonyl)imidazolidin-2-one structure exemplifies this trend, as it integrates multiple pharmacophoric elements that are known to contribute to biological activity. Specifically, the 4-phenylmethanesulfonyl group introduces a polar, aromatic component that can interact favorably with biological targets, while the piperidine ring enhances solubility and metabolic stability.

In the context of contemporary pharmaceutical research, this compound has been explored for its potential in modulating various biological pathways. The imidazolidinone scaffold is particularly noteworthy, as it has been implicated in a wide range of pharmacological activities, including anti-inflammatory, antiviral, and anticancer effects. By combining this scaffold with the piperidine-1-carbonyl moiety, researchers aim to fine-tune the compound's pharmacokinetic properties while maintaining or enhancing its therapeutic potential.

One of the most compelling aspects of this compound is its versatility in drug design. The 1-(4-phenylmethanesulfonylpiperidine-1-carbonyl)imidazolidin-2-one structure provides a robust framework for further derivatization, allowing chemists to explore a broad spectrum of analogs with tailored properties. This flexibility is crucial for optimizing drug candidates for clinical use, as it enables the identification of compounds that exhibit improved efficacy and reduced side effects.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies suggest that the 4-phenylmethanesulfonyl group and the piperidine ring contribute significantly to binding interactions with biological targets. These insights have guided the design of more potent derivatives, emphasizing the importance of structure-based drug design in modern pharmaceutical research.

The synthesis of 1-(4-phenylmethanesulfonylpiperidine-1-carbonyl)imidazolidin-2-one presents unique challenges due to its complex architecture. However, recent methodologies have streamlined the process, making it more accessible for large-scale production. These advancements are critical for translating laboratory discoveries into viable therapeutic options for patients worldwide.

Preclinical studies have begun to uncover promising results regarding the biological activity of this compound. Initial experiments indicate that it exhibits favorable interactions with key enzymes and receptors involved in disease pathways. While further research is needed to fully elucidate its mechanism of action, these findings underscore its potential as a lead compound for developing new treatments.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the pace at which compounds like 1-(4-phenylmethanesulfonylpiperidine-1-carbonyl)imidazolidin-2-one are being evaluated. Predictive models have helped identify optimal analogs based on structural features alone, reducing the time and resources required for experimental validation. This synergy between computational tools and traditional wet chemistry is revolutionizing how new drugs are developed.

In conclusion, the compound with CAS No. 2034344-61-9 and its product name 1-(4-phenylmethanesulfonylpiperidine-1-carbonyl)imidazolidin-2-one represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activity position it as a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.